1-(4-Fluorophenyl)-5-oxo-N-{[5-(thiophene-2-carbonyl)thiophen-2-YL]methyl}pyrrolidine-3-carboxamide

• IUPAC Name: 1-(4-fluorophenyl)-5-oxo-N-[[5-(thiophene-2-carbonyl)thiophen-2-yl]methyl]pyrrolidine-3-carboxamide
• InChI: InChI=1S/C21H17FN2O3S2/c22-14-3-5-15(6-4-14)24-12-13(10-19(24)25)21(27)23-11-16-7-8-18(29-16)20(26)17-2-1-9-28-17/h1-9,13H,10-12H2,(H,23,27)
• InChI Key: FFRAGJCOACTNFB-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC=C(C=C2)F)C(=O)NCC3=CC=C(S3)C(=O)C4=CC=CS4
• Molecular Formula: C21H17FN2O3S2
• Molecular Weight: 428.5 g/mol
• CAS No.: 1421455-90-4

Description

This compound is a thiophene-based analog, which has been the subject of interest for many scientists due to its potential as a biologically active compound. Thiophene derivatives play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects.

Synthesis Analysis

The synthesis of thiophene derivatives often involves heterocyclization of various substrates. Typical and significant synthetic methods to thiophene derivatives include the Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis. For example, the Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Molecular Structure Analysis

The molecule consists of a pyrrolidine ring, which is a five-membered ring with nitrogen as one of the members. This structure is enhanced by the possibility to efficiently explore the pharmacophore space due to sp3-hybridization, the contribution to the stereochemistry of the molecule, and the increased three-dimensional (3D) coverage due to the non-planarity of the ring.

Chemical Reactions Analysis

Thiophene derivatives show high antimicrobial activity against various microbial infections. Different approaches were made to prove thiophene as an antimicrobial agent by different scientists for the discovery of most active thiophene derivatives.

Physical and Chemical Properties Analysis

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Synthesis and Characterization

This compound and its derivatives are often central to synthetic chemistry efforts aimed at creating new molecules with potential biological or physical properties. For example, research into bicyclic thiophene derivatives has revealed insights into through-space H–F coupling observed in NMR spectra, highlighting the importance of these compounds in studying molecular interactions and structure elucidation (Hirohashi, Inaba, & Yamamoto, 1976). Additionally, the synthesis of new diphenylfluorene-based aromatic polyamides derived from similar molecular frameworks demonstrates the compound's relevance in materials science, particularly in creating polymers with high thermal stability and solubility in organic solvents (Hsiao, Yang, & Lin, 1999).

Drug Discovery and Medicinal Chemistry

In the realm of medicinal chemistry, derivatives of the compound have been explored for their potential as kinase inhibitors, showcasing the utility of these molecules in the development of new therapeutic agents. One notable example is the discovery of selective inhibitors of the Met kinase superfamily, which demonstrated significant efficacy in preclinical models of cancer (Schroeder et al., 2009). This research underscores the compound's potential as a building block for developing novel cancer therapies.

Mechanism of Action

Target of Action

It is known that thiophene-based analogs have been of interest to scientists due to their potential as biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .

Mode of Action

It is known that thiophene derivatives exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties . Similarly, indole derivatives possess various biological activities, i.e., antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .

Biochemical Pathways

It is known that molecules with the thiophene ring system exhibit many pharmacological properties . For example, suprofen has a 2-substituted thiophene framework and is known as a nonsteroidal anti-inflammatory drug .

Result of Action

It is known that thiophene-based analogs have been of interest to scientists due to their potential as biologically active compounds .

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard. It can cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organs being the respiratory system.

Future Directions

Thiophene and its substituted derivatives are very important class of heterocyclic compounds which shows interesting applications in the field of medicinal chemistry. It has been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science, attracting great interest in industry as well as academia. Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for the medicinal chemist to synthesize and investigate new structural prototypes with more effective pharmacological activity.